Cas no 1981-90-4 (Cholestan-3-ol; (3β,5α)-form, Me ether)

Cholestan-3-ol; (3β,5α)-form, Me ether structure

1981-90-4 structure

Product Name:Cholestan-3-ol; (3β,5α)-form, Me ether

CAS No:1981-90-4

Molecular Formula:C₂₈H₅₀O

Molecular Weight:402.696

CID:2656742

PubChem ID:10862322

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Cholestan-3-ol; (3β,5α)-form, Me ether Properties

Names and Identifiers

- Methyl 5α-cholestan-3β-yl ether
- InChIKey： FMSSVYNONQQPON-UHFFFAOYSA-N
- Inchi： InChI=1S/C28H50O/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(29-6)14-16-27(21,4)26(23)15-17-28(24,25)5/h19-26H,7-18H2,1-6H3
- SMILES： COC1CCC2(C)C(CCC3C4CCC(C(C)CCCC(C)C)C4(C)CCC23)C1

Computed Properties

Exact Mass: 402.386166214g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 6
Monoisotopic Mass: 402.386166214g/mol
Heavy Atom Count: 29
Complexity: 555
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.9
Topological Polar Surface Area: 9.2Å²

Cholestan-3-ol; (3β,5α)-form, Me ether Related Literature

1. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
2. Extensional viscosity of copper nanowire suspensions in an aqueous polymer solution

Amarin G. McDonnell,Naveen N. Jason,Leslie Y. Yeo,James R. Friend,Wenlong Cheng,Ranganathan Prabhakar Soft Matter, 2015,11, 8076-8082
3. Optically active, magnetic gels consisting of helical substituted polyacetylene and Fe3O4 nanoparticles: preparation and chiral recognition ability

Dong Liu,Huaiyu Chen,Jianping Deng,Wantai Yang J. Mater. Chem. C, 2013,1, 8066-8074
4. First-principles calculations on the deposition behavior of LixNay (x + y ≤ 5) clusters during the hybrid storage of Li and Na atoms on graphene†

Yaohan Liu,Mingyue Li,Wei Dong,Fang Yang,Laigui Wang,Shaobin Yang Phys. Chem. Chem. Phys., 2021,23, 21817-21824
5. Aerobic oxidative esterification of 5-hydroxymethylfurfural to dimethyl furan-2,5-dicarboxylate by using homogeneous and heterogeneous PdCoBi/C catalysts under atmospheric oxygen†

Feng Li,Xing-Long Li,Chuang Li,Jing Shi,Yao Fu Green Chem., 2018,20, 3050-3058
6. Front cover

Biomater. Sci., 2020,8, 6103-6104
7. A coumarin based gold(i)-alkynyl complex: a new class of supramolecular hydrogelators†

Artur J. Moro,Elisabet Aguiló,Julià Arcau,Rakesh Puttreddy,Kari Rissanen,João Carlos Lima,Laura Rodríguez Org. Biomol. Chem., 2015,13, 2026-2033
8. Correction: Role of conformation in crystal formation and transition of polybutene-1

Xing Qiu,Cunliang Hu,Jingqing Li,Dinghai Huang,Shichun Jiang CrystEngComm, 2019,21, 4661-4661
9. Inside front cover

Chem. Soc. Rev., 2015,44, 7432-7432
10. Infrared excitation induced upconversion fluorescence properties and photoelectric effect of NaYbF4:Tm3+@TiO2 core–shell nanoparticles

RSC Adv., 2014,4, 49415-49420

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